Cas no 2171235-43-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic acid
• CAS No: 2171235-43-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5938615
• PubChem ID: 165543816
• Update Time: 2025-06-09

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-phenylbutanamido]propanoic acid
• 2171235-43-9
• EN300-1497482

• Inchi： 1S/C28H28N2O5/c31-26(32)16-17-29-27(33)25(15-14-19-8-2-1-3-9-19)30-28(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24-25H,14-18H2,(H,29,33)(H,30,34)(H,31,32)/t25-/m0/s1
• InChI Key： HXRGDWDTTWJPBZ-VWLOTQADSA-N
• SMILES： O(C(N[C@H](C(NCCC(=O)O)=O)CCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic acid

Recent Advances in the Study of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic Acid (CAS: 2171235-43-9)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic acid (CAS: 2171235-43-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in peptide chain elongation, making it a valuable tool for researchers working on peptide-based therapeutics. Advances in synthetic methodologies have also improved the yield and purity of this compound, facilitating its broader application in pharmaceutical research.

In addition to its synthetic utility, preliminary investigations into the biological activity of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic acid have revealed promising results. For instance, studies have demonstrated its potential as a modulator of protein-protein interactions, which could be leveraged in the development of novel therapeutics targeting diseases such as cancer and neurodegenerative disorders. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The compound's stability and compatibility with various biochemical assays have also been explored, with recent publications reporting its use in high-throughput screening platforms. These developments underscore its versatility as a research tool and its potential to contribute to the discovery of new drug candidates. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-phenylbutanamidopropanoic acid (CAS: 2171235-43-9) represents a promising avenue for future research in chemical biology and drug development. Its dual role as a synthetic intermediate and a bioactive molecule highlights its broad applicability, and ongoing studies are likely to uncover additional therapeutic potentials. Researchers are encouraged to explore its use in diverse experimental settings to fully realize its benefits.